N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3,4-difluorobenzamide
• InChI: InChI=1S/C23H18F2N2O2/c24-19-10-8-17(14-20(19)25)22(28)26-18-9-11-21-16(13-18)7-4-12-27(21)23(29)15-5-2-1-3-6-15/h1-3,5-6,8-11,13-14H,4,7,12H2,(H,26,28)
• InChI Key: RVRPFHMJOZALBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H18F2N2O2
• Molecular Weight: 392.4 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide (NBTQ) is a novel compound that has been studied for its potential as a therapeutic agent in various disease conditions. NBTQ is a derivative of benzamide and has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. NBTQ has also shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have anti-inflammatory and anti-cancer properties, as well as neuroprotective and neuroregenerative effects. N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has also been studied for its ability to reduce the symptoms of neurodegenerative diseases, such as Alzheimer's and Parkinson's. In addition, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has been found to have anti-oxidative and anti-apoptotic effects, which could be beneficial in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide is not yet fully understood. However, it is believed that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide acts by modulating the activity of various proteins and enzymes involved in inflammation, apoptosis, and oxidative stress. It is also believed that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide may inhibit the production of certain pro-inflammatory cytokines and reduce the expression of certain genes associated with inflammation. In addition, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has been found to reduce the activity of certain enzymes involved in the production of reactive oxygen species, which can cause oxidative damage to cells.
Biochemical and Physiological Effects
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and reduce the expression of genes associated with inflammation. In addition, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has been found to reduce the production of reactive oxygen species, which can cause oxidative damage to cells. N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has also been found to have anti-oxidative and anti-apoptotic effects, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide in laboratory experiments include its relatively low cost, availability, and ease of synthesis. Additionally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has been found to have a wide range of biological activities, which makes it a promising candidate for therapeutic applications. However, there are some limitations to using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide in laboratory experiments, such as the lack of detailed understanding of its mechanism of action and the potential for toxicity.

Future Directions

Future research on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. Additionally, further studies should be conducted to assess the safety and efficacy of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide in clinical trials. Additionally, research should be conducted to explore the potential of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide as a novel drug for treating various diseases, such as Alzheimer's and Parkinson's. Finally, further research should be conducted to explore the potential of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide as a novel drug for treating various types of cancer.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide can be synthesized via the method of condensation reaction of N-benzoyl-1,2,3,4-tetrahydroquinoline-6-yl chloride and 3,4-difluorobenzonitrile. This reaction is carried out in a solvent of dichloromethane at room temperature. The product of this reaction is purified by column chromatography and recrystallization.